![molecular formula C15H18FN3O B7508448 N-[(3-fluoro-4-methylphenyl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide](/img/structure/B7508448.png)
N-[(3-fluoro-4-methylphenyl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-fluoro-4-methylphenyl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide is a chemical compound that has been the subject of scientific research. It is commonly referred to as FMTP or GSK-2193874. This compound belongs to the class of pyrazole carboxamide derivatives and has been studied for its potential therapeutic applications.
Mechanism of Action
FMTP exerts its pharmacological effects by selectively inhibiting the activity of the pro-inflammatory enzyme cyclooxygenase-2 (COX-2). This results in the reduction of prostaglandin synthesis, which is responsible for the inflammatory response. FMTP does not inhibit the activity of the constitutive enzyme cyclooxygenase-1 (COX-1), which is responsible for the maintenance of normal physiological functions.
Biochemical and Physiological Effects:
FMTP has been shown to have a selective inhibitory effect on COX-2 activity, which results in the reduction of prostaglandin synthesis. This leads to a reduction in inflammation, pain, and fever. FMTP has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
FMTP has several advantages for lab experiments. It is a selective COX-2 inhibitor, which makes it useful for studying the role of COX-2 in various physiological and pathological conditions. FMTP is also relatively stable and has a long half-life, which makes it suitable for in vivo studies. However, FMTP has limitations as well. It has poor solubility in water, which can limit its use in certain experimental settings. FMTP also has a relatively low potency compared to other COX-2 inhibitors, which can limit its effectiveness in certain applications.
Future Directions
There are several potential future directions for the study of FMTP. One area of research is the development of more potent and selective COX-2 inhibitors based on the structure of FMTP. Another area of research is the investigation of the neuroprotective effects of FMTP in human clinical trials. Additionally, FMTP could be studied for its potential use in the treatment of other inflammatory and pain-related disorders, such as arthritis and cancer-related pain.
Synthesis Methods
The synthesis of FMTP involves a multi-step process that starts with the reaction of 3-fluoro-4-methylbenzylamine with 1,3,5-trimethylpyrazole-4-carboxylic acid. This reaction yields the intermediate 3-fluoro-4-methylbenzyl-1,3,5-trimethylpyrazole-4-carboxamide, which is then further reacted with thionyl chloride to obtain the final product, FMTP.
Scientific Research Applications
FMTP has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of neuropathic pain, migraines, and other pain-related disorders.
Properties
IUPAC Name |
N-[(3-fluoro-4-methylphenyl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN3O/c1-9-5-6-12(7-13(9)16)8-17-15(20)14-10(2)18-19(4)11(14)3/h5-7H,8H2,1-4H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFIZZDZJGHIMGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CNC(=O)C2=C(N(N=C2C)C)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.